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Compound of Interest

Compound Name: ULTREZ 10

CAS No.: 195739-91-4

Cat. No.: B1181463

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the proper dispersion of ULTREZ™

10, a crosslinked polyacrylic acid polymer, ensuring optimal performance and avoiding common

issues such as agglomeration. Adherence to these protocols will result in consistent and stable

formulations.

Introduction to ULTREZ™ 10
ULTREZ™ 10 is a high-purity acrylic acid polymer known for its excellent thickening,

suspending, and stabilizing properties in aqueous and hydroalcoholic systems.[1][2] Its self-

wetting characteristics are designed to simplify the dispersion process and reduce processing

time.[1][3] However, improper handling can lead to the formation of agglomerates, commonly

known as "fish eyes," which can negatively impact the final product's quality and performance.

[4][5][6]

Key Properties:

Appearance: White, fluffy powder[7]
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Odor: Slightly acetic[7]

INCI Name: Carbomer[1][7]

Preventing Agglomeration: The Key to Successful
Dispersion
Agglomeration occurs when the outer layer of a powder particle hydrates before the core,

forming a gel-like barrier that prevents water from penetrating further.[5][6] This results in

undissolved lumps within the dispersion. The following protocols are designed to prevent this

issue.

Recommended Dispersion Protocol
This protocol is the most straightforward method for achieving a lump-free dispersion.

Materials and Equipment:

ULTREZ™ 10 polymer

Dispersion medium (e.g., deionized water)

Variable-speed overhead mixer with a propeller or turbine impeller[5]

Beaker or vessel of appropriate size

Procedure:

Add the desired amount of the dispersion medium to the mixing vessel.

Begin agitation at a moderate speed (800-1200 rpm) to create a vortex.[4][5] The vortex

should be about one to one-and-a-half times the impeller diameter.[5]

Slowly and steadily sift the ULTREZ™ 10 powder into the vortex. A coarse sieve can be

beneficial for breaking up any loose agglomerates in the dry powder.[5]

Continue mixing until the polymer is fully dispersed. The unique performance of ULTREZ™

10 allows it to wet quickly but hydrate slowly, minimizing the risk of lumping.[8]
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The resulting dispersion will be acidic (pH ~3) and have a low viscosity.[9][10]

Critical Considerations:

Avoid High Shear: Extremely high-shear mixers, such as rotor-stator homogenizers or

blenders, should be used with caution as they can permanently break down the polymer

structure, leading to a significant loss in viscosity.[4][5]

Temperature: The dispersion can be prepared at room temperature.

Neutralization: Activating the Thickening Properties
ULTREZ™ 10 is an acidic polymer that requires neutralization to achieve its maximum viscosity

and thickening capabilities.[9][11][12][13] The neutralization process uncoils the polymer chains

due to electrostatic repulsion, leading to a significant increase in viscosity.[9][13]

Neutralization Protocol
Materials and Equipment:

ULTREZ™ 10 dispersion

Neutralizing agent (e.g., Sodium Hydroxide, Triethanolamine)

pH meter

Overhead mixer

Procedure:

Continue to agitate the ULTREZ™ 10 dispersion at a moderate speed.

Slowly add the chosen neutralizing agent to the dispersion.

Monitor the pH of the dispersion continuously.

Viscosity will increase as the pH approaches the optimal range.

Continue adding the neutralizer until the target pH is reached.
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Selection of Neutralizing Agent
The choice of neutralizer depends on the desired final properties of the formulation, including

the presence of alcohol.

Neutralizing Agent Recommended Use

Sodium Hydroxide (NaOH)
Aqueous systems and hydroalcoholic systems

with up to 20% alcohol.[13]

Triethanolamine (TEA)
Aqueous and hydroalcoholic systems with up to

60% alcohol.[12]

Tris Amino™
Hydroalcoholic systems with up to 60% alcohol.

[12]

Quantitative Data
Typical Properties of ULTREZ™ 10

Property Value Reference

Recommended Use Level 0.2 to 1.0 wt% [2]

Viscosity (0.5 wt% mucilage at

pH 7.3-7.8)
45,000 - 65,000 mPa·s [7]

Loss on Drying ≤ 2.0% [7]

Residual Solvents (Ethyl

Acetate + Cyclohexane)
≤ 0.45% [7]

Viscosity Profile as a Function of pH
The viscosity of an ULTREZ™ 10 dispersion is highly dependent on the pH. The optimal pH

range for achieving maximum viscosity is typically between 6.5 and 7.5.[9][12][13]
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pH Viscosity (0.5% Concentration)

~3 Low

5.0 - 9.0 High

>9.0 Decreasing

Note: The viscosity begins to decrease at a pH above 9.0 due to the dampening of the

electrostatic repulsion caused by excess electrolytes.[9][13]

Experimental Protocols
Protocol for Preparing a 0.5% ULTREZ™ 10 Gel

Dispersion: a. Measure 99.5 g of deionized water into a 250 mL beaker. b. Place the beaker

under a variable-speed overhead mixer equipped with a propeller impeller. c. Adjust the

mixer speed to create a vortex without splashing. d. Slowly sift 0.5 g of ULTREZ™ 10

powder into the vortex. e. Continue mixing for 15-20 minutes, or until the powder is fully

hydrated and the dispersion is uniform.

Neutralization: a. Prepare a 10% (w/w) solution of Sodium Hydroxide (NaOH). b. While

continuing to stir the ULTREZ™ 10 dispersion, slowly add the 10% NaOH solution dropwise.

c. Monitor the pH of the dispersion using a calibrated pH meter. d. Continue adding the

NaOH solution until a pH of 7.0 ± 0.2 is achieved. e. Observe the significant increase in

viscosity as the gel forms.

Visual Representations
Dispersion Workflow
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Dispersion Phase

Neutralization Phase

1. Start with Dispersion Medium

2. Create Vortex with Moderate Agitation
(800-1200 rpm)

3. Slowly Sift ULTREZ™ 10 into Vortex

4. Continue Mixing Until Uniform

5. Add Neutralizing Agent Slowly

Proceed to Neutralization

6. Monitor pH Continuously

7. Achieve Target pH (e.g., 7.0)

Viscosity Increases

8. Fully Formed Gel

Click to download full resolution via product page

Caption: Workflow for proper dispersion and neutralization of ULTREZ™ 10.
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Mechanism of Thickeningdot

A

C

Addition of Base
(e.g., NaOH, TEA)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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